Cas no 95108-32-0 (1H-Pentaleno[1,2-b]pyrrole,decahydro-1-methyl-)

• Product Name: 1H-Pentaleno[1,2-b]pyrrole,decahydro-1-methyl-
• CAS No: 95108-32-0
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 799192
• Update Time: 2024-02-01

1H-Pentaleno[1,2-b]pyrrole,decahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pentaleno[1,2-b]pyrrole,decahydro-1-methyl-
• 1H-Pentaleno[1,2-b]pyrrole,decahydro-1-methyl-(9CI)
• 1-methyl-2,3,3a,4,4a,5,6,7,7a,7b-decahydropentaleno[1,2-b]pyrrole

• Inchi： 1S/C11H19N/c1-12-6-5-9-7-8-3-2-4-10(8)11(9)12/h8-11H,2-7H2,1H3
• InChI Key： YOOMQKCEZATMLG-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])[H])C([H])([H])C([H])([H])C2([H])C([H])([H])C3([H])C([H])([H])C([H])([H])C([H])([H])C3([H])C12[H]

Computed Properties

• Exact Mass: 165.152
• Monoisotopic Mass: 165.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2